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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B083482

Technical Support Center: Solvent Violet 13

Welcome to the comprehensive technical support guide for Solvent Violet 13 (CAS 81-48-1).
This resource is designed for researchers, scientists, and drug development professionals to
ensure safe and effective handling and storage of this versatile anthraquinone dye. Here, you
will find in-depth answers to frequently asked questions and troubleshooting guides to address
common challenges encountered during experimentation.

l. Frequently Asked Questions (FAQSs)

This section addresses fundamental questions regarding the properties, handling, and storage
of Solvent Violet 13.

What is Solvent Violet 13 and what are its primary
applications in research?

Solvent Violet 13, also known as D&C Violet No. 2, is a synthetic anthraquinone dye
characterized by its bright, bluish-violet hue.[1] It is a solid powder that is insoluble in water but
soluble in various organic solvents such as acetone, toluene, benzene, and xylene.[1][2] In a
research context, its high thermal stability and good lightfastness make it a valuable tool in
materials science.[3][4][5] It is frequently used for coloring thermoplastics, synthetic resins (like
polystyrene, polycarbonate, and PVC), and hydrocarbon-based products.[2][4][5][6] Its
consistent color and stability allow researchers to study polymer flow, material compatibility,
and the effects of processing conditions on the final properties of materials.[2]
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What are the key physical and chemical properties of

Solvent Violet 13?

Understanding the properties of Solvent Violet 13 is crucial for its proper use and storage.

Property Value Source(s)
Appearance Purple-black powder [7]
CAS Number 81-48-1 [81[9][10]
Molecular Formula C21H15NOs3 [11[4109]
Molecular Weight 329.35 g/mol [4119]
Melting Point Approximately 171°C - 200°C [4107]
Insoluble in water; Soluble in
Solubilit benzene, chlorobenzene, CEIATEI]
olubili
Y xylene, DMF, acetone, and
other organic solvents.
Heat Resistance Up to 280-300°C [4][11]

Lightfastness

Good, rated 6-7 on a scale of
8.

[4]

What are the recommended storage conditions for

Solvent Violet 13?

Proper storage is essential to maintain the integrity and stability of Solvent Violet 13.

o Temperature and Humidity: Store in a cool, dry place.[9][12] Avoid excess heat.[9]

o Light Exposure: Protect from light by storing in a tightly-closed, light-resistant container.[9]

[12]

» Ventilation: Ensure the storage area is well-ventilated.[9][12]

e Incompatible Materials: Store away from strong oxidizing and reducing agents.[9]

© 2025 BenchChem. All rights reserved. 2/12

Tech Support


https://www.benchchem.com/product/b083482?utm_src=pdf-body
https://www.benchchem.com/product/b083482?utm_src=pdf-body
https://www.xcwydyes.com/solvent-violet-13.html
https://spectracolors.com/wp-content/uploads/2017/04/7.FD_.002000-SDS.pdf
https://www.cncolorchem.com/upLoad/file/20170317/14897151681053800.pdf
https://www.chemicalbook.com/msds/solvent-violet-13.htm
https://en.wikipedia.org/wiki/Solvent_Violet_13
https://ranbarr.com/products/solvent-violet-13-violet-b/
https://www.cncolorchem.com/upLoad/file/20170317/14897151681053800.pdf
https://ranbarr.com/products/solvent-violet-13-violet-b/
https://www.cncolorchem.com/upLoad/file/20170317/14897151681053800.pdf
https://ranbarr.com/products/solvent-violet-13-violet-b/
https://www.xcwydyes.com/solvent-violet-13.html
https://en.wikipedia.org/wiki/Solvent_Violet_13
https://www.benchchem.com/product/b1664779
https://www.finelandchem.com/solvent-violet-13/
https://ranbarr.com/products/solvent-violet-13-violet-b/
https://emperordye.com/tds/solvent-violet-13.html
https://www.xcwydyes.com/solvent-violet-13.html
https://ranbarr.com/products/solvent-violet-13-violet-b/
https://www.nbinno.com/article/solvent-dyes/solvent-violet-13-plastics-vibrant-stable-violet-hues-china-supplier-sz
https://ranbarr.com/products/solvent-violet-13-violet-b/
https://www.benchchem.com/product/b083482?utm_src=pdf-body
https://www.benchchem.com/product/b083482?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170317/14897151681053800.pdf
https://www.kochcolor.com/PDF%20Collection/SDS%20Files/7000-SDS/SDS-Purple-7145-US-en-v1.pdf
https://www.cncolorchem.com/upLoad/file/20170317/14897151681053800.pdf
https://www.cncolorchem.com/upLoad/file/20170317/14897151681053800.pdf
https://www.kochcolor.com/PDF%20Collection/SDS%20Files/7000-SDS/SDS-Purple-7145-US-en-v1.pdf
https://www.cncolorchem.com/upLoad/file/20170317/14897151681053800.pdf
https://www.kochcolor.com/PDF%20Collection/SDS%20Files/7000-SDS/SDS-Purple-7145-US-en-v1.pdf
https://www.cncolorchem.com/upLoad/file/20170317/14897151681053800.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Container: Keep the container tightly closed when not in use to prevent contamination and
moisture absorption.[9][12]

What Personal Protective Equipment (PPE) is required
when handling Solvent Violet 13?

As with all chemicals, appropriate PPE should be worn to minimize exposure and ensure
safety.[8]

Eye and Face Protection: Wear chemical safety goggles or a face shield.[9][13][14]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or protective clothing
are necessary to prevent skin contact.[9][13][15][16]

» Respiratory Protection: When handling the powder and there is a risk of dust generation, use
an approved respirator (e.g., N95) or work in a chemical fume hood to avoid inhalation.[9]
[15][16]

o General Hygiene: Wash hands thoroughly after handling.[9][12] An eyewash station and
safety shower should be readily available.[9]
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How should Solvent Violet 13 waste be disposed of?

Chemical waste must be handled responsibly to prevent environmental contamination.

Regulations: Dispose of Solvent Violet 13 waste in accordance with local, state, and federal
regulations.[12][13][17]

» Containment: Collect waste in a suitable, labeled, and closed container.[12]

e Environmental Release: Do not allow the product to enter drains or sewer systems.[12][17]
[18]

o Professional Disposal: It is recommended to use a licensed chemical disposal company for
the removal of waste.[17]

Il. Troubleshooting Guide

This section provides solutions to common problems that may arise during experiments
involving Solvent Violet 13.
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Problem

Probable Cause(s)

Troubleshooting Steps

Poor or Incomplete Dissolution

1. Incorrect solvent selection.
2. The solution is saturated. 3.
Insufficient mixing or

sonication.

1. Verify the solubility of
Solvent Violet 13 in your
chosen solvent. It is soluble in
organic solvents like benzene,
xylene, and DMF, but insoluble
in water.[3][4][5][7] 2. Increase
the volume of the solvent or
decrease the amount of
Solvent Violet 13. 3. Gently
heat the solution while stirring,
or use an ultrasonic bath to aid

dissolution.

Color Instability or Fading

1. Exposure to incompatible
chemicals. 2. Prolonged
exposure to UV light. 3. Use in
a system with low thermal

stability.

1. Avoid contact with strong
oxidizing or reducing agents.
[9] 2. While it has good
lightfastness, prolonged
exposure to high-intensity UV
light can cause degradation.
Store solutions in amber
bottles or protect them from
light.[9][12] 3. Ensure that the
processing temperature of your
application does not exceed
the heat resistance of Solvent
Violet 13 (up to 300°C).[4][11]

Precipitation of the Dye from

Solution

1. Change in solvent
composition (e.g., addition of a
non-solvent). 2. Temperature
fluctuations. 3. Exceeding the

solubility limit.

1. Ensure the solvent system
remains compatible throughout
your experiment. Since it is
insoluble in water, the addition
of aqueous solutions can
cause precipitation.[3][7] 2.
Store the solution at a constant
temperature. Some saturated

solutions may precipitate if
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cooled. 3. Prepare a less

concentrated solution.

1. Poor dispersion of the dye.

Inconsistent Coloring in 2. Inadequate mixing during
Plastics/Resins processing. 3. Thermal

degradation of the dye.

1. Ensure that Solvent Violet
13 is thoroughly mixed with the
polymer before and during
processing to achieve uniform
dispersion.[3] 2. Optimize
mixing parameters such as
time and speed in your
extrusion or molding process.
3. Verify that the processing
temperature is within the stable
range for Solvent Violet 13.[4]
[11]

lll. Experimental Protocols

Preparation of a 1 mg/mL Stock Solution of Solvent

Violet 13 in Toluene

This protocol outlines the steps for preparing a standard stock solution.

Materials:

o Solvent Violet 13 powder

o Toluene (analytical grade)

» Analytical balance

e 10 mL volumetric flask

o Weighing paper

e Spatula

o Pipettes

© 2025 BenchChem. All rights reserved. 7/12

Tech Support


https://www.finelandchem.com/solvent-violet-13/
https://ranbarr.com/products/solvent-violet-13-violet-b/
https://www.nbinno.com/article/solvent-dyes/solvent-violet-13-plastics-vibrant-stable-violet-hues-china-supplier-sz
https://www.benchchem.com/product/b083482?utm_src=pdf-body
https://www.benchchem.com/product/b083482?utm_src=pdf-body
https://www.benchchem.com/product/b083482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

» Personal Protective Equipment (PPE)

Procedure:

Safety Precautions: Put on all required PPE, including safety goggles, nitrile gloves, and a
lab coat. Conduct the entire procedure in a certified chemical fume hood.

e Weighing: Carefully weigh 10 mg of Solvent Violet 13 powder onto a piece of weighing
paper using an analytical balance. Minimize dust generation during this step.[9]

o Transfer: Transfer the weighed powder into a 10 mL volumetric flask.

« Initial Dissolution: Add approximately 5-7 mL of toluene to the volumetric flask.

e Mixing: Swirl the flask gently to dissolve the powder. If necessary, use a vortex mixer or an
ultrasonic bath for a short period to ensure complete dissolution.

e Final Volume Adjustment: Once the powder is fully dissolved, add toluene to the flask until
the bottom of the meniscus reaches the 10 mL calibration mark.

e Homogenization: Cap the flask and invert it several times to ensure the solution is
homogeneous.

o Storage: Transfer the stock solution to a properly labeled amber glass vial or bottle and store
it in a cool, dark, and well-ventilated area, away from incompatible materials.[9][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

[https://www.benchchem.com/product/b083482#best-practices-for-handling-and-storing-
solvent-violet-13]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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